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Compound of Interest

Compound Name: Strontium formate

Cat. No.: B1222629

Strontium formate is an inorganic salt of strontium and formic acid. This document provides a
detailed summary of its key chemical properties, focusing on its molecular formula and weight,
and outlines the standard methodology for their determination.

Chemical Identity and Properties

Strontium formate is a white, crystalline solid that is soluble in water.[1] It exists in both
anhydrous and dihydrate forms.[1][2] The anhydrous form is the primary focus of this guide.

The fundamental molecular properties of anhydrous strontium formate are summarized

below.
Property Value Reference
Molecular Formula C2H204Sr [1103114]
Line Formula Sr(HCOO): [1][5]
Molecular Weight 177.65 g/mol [1112][3]
CAS Number 592-89-2 [1][3]

The elemental composition of strontium formate is broken down as follows:
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Element Symbol Percentage
Strontium Sr 49.32%
Oxygen O 36.02%
Carbon C 13.52%
Hydrogen H 1.13%

Methodology for Determination of Molecular Weight

The molecular weight of a compound is a fundamental property derived from its chemical
formula and the atomic weights of its constituent elements. The process does not require an
experimental protocol in the traditional sense but is a standardized calculation.

Procedure:

« |dentify the Chemical Formula: The established chemical formula for strontium formate is
Sr(HCOO)2.[1][5]

» Determine Elemental Composition: Based on the formula, one molecule of strontium

formate contains:

o 1 Strontium (Sr) atom
o 2 Carbon (C) atoms

o 4 Oxygen (O) atoms

o 2 Hydrogen (H) atoms

» Obtain Standard Atomic Weights: The standard atomic weights from the periodic table are
used for each element:

o Sr: ~87.62 g/mol

o C:~12.011 g/mol

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1222629?utm_src=pdf-body
https://www.drugfuture.com/chemdata/strontium-formate.html
https://de.wikipedia.org/wiki/Strontiumformiat
https://www.benchchem.com/product/b1222629?utm_src=pdf-body
https://www.benchchem.com/product/b1222629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 0O:~15.999 g/mol

o H:~1.008 g/mol

o Calculate Molecular Weight: The molecular weight is the sum of the atomic weights of all
atoms in the molecule:

o Molecular Weight = (1 x AW_Sr) + (2 x AW_C) + (4 x AW_O) + (2 x AW_H)
o Molecular Weight = (87.62) + (2 x 12.011) + (4 x 15.999) + (2 x 1.008)
o Molecular Weight = 87.62 + 24.022 + 63.996 + 2.016 = 177.654 g/mol

This calculated value is consistent with the widely accepted molecular weight of 177.65 g/mol .

[1](21(3]

Chemical Structure and Composition

Strontium formate is an ionic compound formed from one strontium cation (Sr2*) and two
formate anions (HCOO™).[2] The formate ions act as ligands, bonding to the strontium ion
through the oxygen atoms.

Strontium Formate (Sr(HCOO)2) MW: 177.65 g/mol

SH(HCOO)2

Composed of

Constituent Ions

1 x Strontium Cation (Sr?*) 2 x Formate Anion (HCOO™)
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Caption: Logical diagram illustrating the ionic composition of Strontium Formate.

Hydrated Form

It is important for researchers to distinguish the anhydrous form from its dihydrate, strontium
formate dihydrate (Sr(HCOO)2-:2H20).[2] The dihydrate has a different molecular formula
(C2HeO6Sr) and a higher molecular weight of approximately 213.69 g/mol due to the inclusion
of two water molecules.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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